Cas no 2825008-58-8 (6-(aminomethyl)pyrazin-2-amine dihydrochloride)

• Product Name: 6-(aminomethyl)pyrazin-2-amine dihydrochloride
• CAS No: 2825008-58-8
• MF: C₅H₁₀Cl₂N₄
• MW: 197.06569814682
• CID: 5767260
• PubChem ID: 165767397
• Update Time: 2025-10-30

6-(aminomethyl)pyrazin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)pyrazin-2-amine dihydrochloride
• 2-Pyrazinemethanamine, 6-amino-, hydrochloride (1:2)

• Inchi： 1S/C5H8N4.2ClH/c6-1-4-2-8-3-5(7)9-4;;/h2-3H,1,6H2,(H2,7,9);2*1H
• InChI Key： GWIFGUJVIWYVQI-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(N)=CN=C1.[H]Cl.[H]Cl

Additional information on 6-(aminomethyl)pyrazin-2-amine dihydrochloride

Recent Advances in the Study of 6-(Aminomethyl)pyrazin-2-amine Dihydrochloride (CAS: 2825008-58-8)

6-(Aminomethyl)pyrazin-2-amine dihydrochloride (CAS: 2825008-58-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazine backbone and aminomethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of novel heterocyclic compounds. Researchers have utilized 6-(aminomethyl)pyrazin-2-amine dihydrochloride to develop derivatives with enhanced bioactivity, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. The compound's ability to act as a versatile intermediate in organic synthesis has been highlighted in several recent publications, underscoring its importance in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antitumor potential of 6-(aminomethyl)pyrazin-2-amine dihydrochloride derivatives. The study demonstrated that these derivatives exhibited significant inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. Mechanistic studies revealed that the compounds induced apoptosis via the mitochondrial pathway, suggesting their potential as chemotherapeutic agents. These findings have sparked further interest in optimizing the compound's structure for improved efficacy and reduced toxicity.

Another notable application of 6-(aminomethyl)pyrazin-2-amine dihydrochloride is in the field of antimicrobial research. A recent report in Bioorganic & Medicinal Chemistry Letters detailed its use in the development of new antibacterial agents. The study found that certain derivatives of the compound exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential avenue for addressing the growing challenge of antibiotic resistance.

Beyond its therapeutic applications, 6-(aminomethyl)pyrazin-2-amine dihydrochloride has also been investigated for its role in chemical biology tools. Its structural features make it a suitable candidate for the development of fluorescent probes and molecular tags, which are essential for studying biological processes at the cellular level. Recent advancements in this area have been documented in ACS Chemical Biology, where the compound was used to design probes for real-time imaging of enzymatic activity in live cells.

In conclusion, the growing body of research on 6-(aminomethyl)pyrazin-2-amine dihydrochloride (CAS: 2825008-58-8) underscores its versatility and potential in multiple domains of chemical biology and pharmaceutical science. From its use as a synthetic intermediate to its applications in drug discovery and chemical probes, this compound continues to attract significant attention. Future studies are expected to further elucidate its mechanisms of action and explore its therapeutic potential in greater depth, paving the way for innovative treatments and diagnostic tools.